Cas no 1253392-68-5 (6-Bromo-1,3-dihydro-2H-indol-2-one; N-Et)

6-Bromo-1,3-dihydro-2H-indol-2-one; N-Et structure
1253392-68-5 structure
Product Name:6-Bromo-1,3-dihydro-2H-indol-2-one; N-Et
CAS No:1253392-68-5
MF:C10H10BrNO
MW:240.09650182724
CID:2115267
PubChem ID:89471917
Update Time:2024-03-01

6-Bromo-1,3-dihydro-2H-indol-2-one; N-Et Chemical and Physical Properties

Names and Identifiers

    • 6-bromo-1-ethylindolin-2-one
    • 2H-Indol-2-one, 6-bromo-1-ethyl-1,3-dihydro-
    • CID 89471917
    • 6-bromo-N-ethyloxindole
    • 6-Bromo-1,3-dihydro-2H-indol-2-one; N-Et
    • Inchi: 1S/C10H10BrNO/c1-2-12-9-6-8(11)4-3-7(9)5-10(12)13/h3-4,6H,2,5H2,1H3
    • InChI Key: VTWLVQNFOKUACP-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2CC(N(CC)C=2C=1)=O

Computed Properties

  • Exact Mass: 238.99458g/mol
  • Monoisotopic Mass: 238.99458g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.3
  • XLogP3: 2
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